4-Amino-8-methylquinazoline

• IUPAC Name: 8-methylquinazolin-4-amine
• InChI: InChI=1S/C9H9N3/c1-6-3-2-4-7-8(6)11-5-12-9(7)10/h2-5H,1H3,(H2,10,11,12)
• InChI Key: YKQNMYMOWOUVNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=NC=N2)N
• Molecular Formula: C9H9N3
• Molecular Weight: 159.19 g/mol

Description

4-Amino-8-methylquinazoline (4-AMQ) is an organic compound classified as a quinazoline derivative. It is a white, odorless, crystalline solid with a melting point of 170–173 °C. 4-AMQ is a useful intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used in the preparation of polymers and other materials.

Scientific Research Applications

4-Amino-8-methylquinazoline has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of various pharmaceuticals, dyes, and other organic compounds. It has also been used in the synthesis of polymers and other materials. In addition, this compound has been used in the study of the mechanism of action of various enzymes, such as the enzyme tyrosinase.

Mechanism of Action

4-Amino-8-methylquinazoline is an inhibitor of the enzyme tyrosinase. Tyrosinase is an enzyme involved in the biosynthesis of melanin, the pigment responsible for skin colour. This compound binds to the active site of tyrosinase, preventing the enzyme from catalyzing the reaction of tyrosine to dopaquinone and ultimately melanin.
Biochemical and Physiological Effects
The inhibition of tyrosinase by this compound has been shown to reduce the production of melanin in the skin, leading to a lighter skin tone. This effect has been used in the treatment of hyperpigmentation disorders, such as melasma and age spots. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

4-Amino-8-methylquinazoline is a useful intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is relatively easy to synthesize and has a high yield. However, it is important to note that this compound is a relatively toxic compound and should be handled with care in the laboratory.

Future Directions

The potential applications of 4-Amino-8-methylquinazoline are still being explored. Possible future directions include the development of new pharmaceuticals and dyes, as well as the use of this compound as a therapeutic agent for the treatment of hyperpigmentation disorders. In addition, further research is needed to explore the biochemical and physiological effects of this compound, as well as its potential toxicity.

Synthesis Methods

4-Amino-8-methylquinazoline can be synthesized by the reaction of 4-amino-3-methylbenzonitrile with ethyl chloroformate in the presence of an acid catalyst. The reaction takes place at room temperature and yields this compound in a yield of over 90%. The reaction can also be carried out in the presence of an organic base, such as pyridine, to increase the yield.